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Compound of Interest

Compound Name: Strontium-86

Cat. No.: B083252 Get Quote

It is crucial to understand that Strontium-86 is a stable isotope and does not pose a

radiological hazard. Therefore, personal protective equipment (PPE) and handling procedures

should be based on the chemical form of the strontium compound being used, rather than on

radiation protection principles. The primary hazards associated with common strontium

compounds, such as strontium carbonate, are typically skin and eye irritation.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Strontium-86 compounds. The focus

is on safe chemical handling, operational procedures, and proper disposal.

Personal Protective Equipment (PPE) for Chemical
Handling of Strontium-86 Compounds
The following table summarizes the recommended PPE for handling Strontium-86 compounds

in a standard laboratory setting. These recommendations are based on general safety data

sheet (SDS) guidelines for stable strontium compounds.
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PPE Category Item Specifications and Use

Hand Protection Disposable Gloves

Nitrile or latex gloves are

suitable for preventing skin

contact.[1] Gloves should be

inspected before use and

removed promptly if

contaminated.

Body Protection Laboratory Coat

A full-length lab coat, worn

closed with sleeves rolled

down, is required to protect

against spills and splashes.[1]

Eye Protection Safety Glasses

Safety glasses with side

shields or chemical safety

goggles should be worn to

protect the eyes from dusts,

powders, or solutions.

Respiratory Protection Not generally required

For procedures that may

generate dust or aerosols of

strontium compounds, a P2,

N95, or P3 respirator may be

necessary.[1] Work in a well-

ventilated area or a fume hood

is recommended to minimize

inhalation.

Foot Protection Closed-toe Shoes

Closed-toe shoes must be

worn at all times in the

laboratory to protect against

spills.[1]
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Adherence to a strict operational plan is vital for ensuring safety when working with any

chemical, including Strontium-86 compounds.

Preparation and Engineering Controls:
Work Area: Designate a specific area for handling Strontium-86 compounds. Cover the work

surface with absorbent paper to contain any spills.

Ventilation: Use a fume hood when handling powders or volatile solutions to minimize

inhalation risks.

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.

Donning of Personal Protective Equipment (PPE):
The following diagram illustrates the correct sequence for putting on PPE.

Start 1. Don Lab Coat 2. Don Gloves 3. Don Eye Protection 4. Don Respirator
(if required) Ready for Work

Click to download full resolution via product page

Figure 1: PPE Donning Sequence

Handling Procedures:
Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.

Minimize Dust: Handle solid compounds carefully to avoid generating dust.

No Mouth Pipetting: Never pipette any chemical solution by mouth.

Hand Washing: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.

Doffing of Personal Protective Equipment (PPE):
Removing PPE in the correct order is critical to prevent contamination.
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Start Doffing 1. Remove Gloves 2. Remove Eye Protection 3. Remove Lab Coat 4. Remove Respirator
(if worn) 5. Wash Hands Thoroughly Exit Lab

Click to download full resolution via product page

Figure 2: PPE Doffing Sequence

Disposal Plan for Strontium-86 Waste
As Strontium-86 is not radioactive, waste disposal should follow standard procedures for

chemical waste. Radioactive waste protocols are not applicable.

Waste Segregation and Collection:
Waste Type Collection Container Disposal Procedure

Solid Waste
Labeled, sealed container for

chemical waste.

Collect contaminated items

such as gloves, absorbent

paper, and empty vials in a

designated, clearly labeled

solid chemical waste container.

Liquid Waste

Labeled, sealed container for

aqueous or organic chemical

waste.

Collect liquid waste containing

Strontium-86 in a compatible,

sealed, and clearly labeled

liquid chemical waste

container. Do not pour down

the drain unless permitted by

local regulations and

institutional policy for non-

hazardous aqueous solutions.

Sharps Waste
Puncture-resistant sharps

container for chemical waste.

Dispose of any contaminated

sharps (needles, scalpels, etc.)

in a designated sharps

container for chemical waste.

Disposal Procedures:
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Labeling: All waste containers must be clearly labeled with the chemical contents, including

"Strontium-86 compound" and any other hazardous components.

Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) department. Follow all institutional and local regulations for chemical waste disposal.

By adhering to these guidelines, researchers can safely handle Strontium-86 compounds,

minimizing chemical exposure and ensuring a safe laboratory environment. Always consult the

specific Safety Data Sheet (SDS) for the strontium compound you are using for detailed hazard

information and handling instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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